Cas no 830319-32-9 (Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-)
830319-32-9 structure
Product Name:Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-
CAS No:830319-32-9
MF:C22H43NO2
MW:353.582327127457
CID:679613
PubChem ID:71416639
Update Time:2025-04-19
Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)-
- (3R)-3-hydroxy-4-octadecoxybutanenitrile
- 830319-32-9
- (3R)-3-Hydroxy-4-(octadecyloxy)butanenitrile
- DTXSID70836015
-
- Inchi: 1S/C22H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-25-21-22(24)18-19-23/h22,24H,2-18,20-21H2,1H3/t22-/m1/s1
- InChI Key: PCBUODOLLPOFFZ-JOCHJYFZSA-N
- SMILES: O(C[C@@H](CC#N)O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 353.329379614g/mol
- Monoisotopic Mass: 353.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 53.2Ų
Butanenitrile, 3-hydroxy-4-(octadecyloxy)-, (3R)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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